Cas no 6258-28-2 (2-(2,6-dioxo-4-piperidyl)acetic acid)

• Product Name: 2-(2,6-dioxo-4-piperidyl)acetic acid
• CAS No: 6258-28-2
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD05863892
• CID: 513964
• PubChem ID: 234331
• Update Time: 2025-05-27

2-(2,6-dioxo-4-piperidyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxopiperidin-4-yl)acetic acid
• (2,6-DIOXO-PIPERIDIN-4-YL)-ACETIC ACID
• 4-Piperidineaceticacid, 2,6-dioxo-
• (2,6-dioxo-[4]piperidyl)-acetic acid
• (2,6-Dioxo-[4]piperidyl)-essigsaeure
• (2,6-Dioxo-4-piperidinyl)acetic acid
• 2,6-dioxo-4-piperidineacetic acid
• 2,6-dioxopiperidine-4-acetic acid
• 3-Carboxymethylglutaramide
• 4-piperidineacetic acid,2,6-dioxo
• 2-(2,6-dioxo-4-piperidyl)acetic acid
• SCHEMBL630436
• CS-W001035
• EN300-225165
• MFCD05863892
• (2,6-dioxo-piperidin-4-yl)acetic acid
• DB-016292
• A1-02102
• Z1201623211
• DS-17482
• AB22687
• 2-(2,6-dioxopiperidin-4-yl)aceticacid
• 6258-28-2
• 4-piperidineacetic acid, 2,6-dioxo-
• CHEMBL450806
• DTXSID40283890
• NSC-34039
• CMLDBU00003525
• AKOS006223641
• (2,6-dioxopiperidin-4-yl)acetic acid
• NSC34039
• 3-carboxymethylglutarimide
• MLOIZNBOQITCOX-UHFFFAOYSA-N

• MDL： MFCD05863892
• Inchi： 1S/C7H9NO4/c9-5-1-4(3-7(11)12)2-6(10)8-5/h4H,1-3H2,(H,11,12)(H,8,9,10)
• InChI Key： MLOIZNBOQITCOX-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(=O)O)CC(N1)=O

Computed Properties

• Exact Mass: 171.05300
• Monoisotopic Mass: 171.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: -1.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.34
• Boiling Point: 464.7℃ at 760 mmHg
• Flash Point: 234.8 °C
• Refractive Index: 1.5
• PSA: 83.47000
• LogP: -0.15730

2-(2,6-dioxo-4-piperidyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 2-(2,6-dioxo-4-piperidyl)acetic acid

Comprehensive Analysis of 2-(2,6-Dioxo-4-piperidyl)acetic acid (CAS No. 6258-28-2): Properties, Applications, and Research Insights

2-(2,6-Dioxo-4-piperidyl)acetic acid (CAS 6258-28-2), a structurally unique piperidine derivative, has garnered significant attention in pharmaceutical and biochemical research due to its versatile applications. This compound, often referred to by its systematic name or CAS identifier, features a piperidyl acetic acid backbone with ketone functionalities at the 2- and 6-positions, making it a valuable intermediate in drug discovery and organic synthesis. Researchers and industry professionals frequently search for terms like "2-(2,6-dioxo-4-piperidyl)acetic acid synthesis", "CAS 6258-28-2 applications", and "piperidine derivatives in medicine", reflecting its relevance in modern chemistry.

The molecular structure of 2-(2,6-dioxo-4-piperidyl)acetic acid incorporates both carboxylic acid and ketone groups, enabling diverse reactivity. This characteristic aligns with current trends in green chemistry and sustainable synthesis, as scientists explore eco-friendly methods to produce such intermediates. Recent publications highlight its role in designing proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy targeting protein degradation. Searches for "PROTAC linker chemistry" and "biodegradable pharmaceutical intermediates" often intersect with discussions about this compound, underscoring its interdisciplinary importance.

Analytical techniques for characterizing CAS 6258-28-2 typically involve HPLC purity analysis, NMR spectroscopy, and mass spectrometry, addressing common queries like "how to verify 2-(2,6-dioxo-4-piperidyl)acetic acid purity". The compound's stability under various pH conditions and solubility profiles in organic solvents are frequently studied parameters, particularly for researchers investigating drug formulation optimization. These aspects connect with broader industry concerns about excipient compatibility and API stability, making it a subject of ongoing methodological research.

In the context of precision medicine, derivatives of 2-(2,6-dioxo-4-piperidyl)acetic acid have shown promise as building blocks for targeted therapies. This aligns with growing public interest in personalized treatment options and next-generation therapeutics. The compound's modular structure allows for strategic modifications, enabling researchers to address challenges in blood-brain barrier penetration or tumor-specific drug delivery—topics frequently searched in conjunction with "piperidine-based drug design".

From a commercial perspective, suppliers and manufacturers emphasize GMP-grade production of 6258-28-2 to meet regulatory standards for pharmaceutical use. Quality control discussions often reference ICH guidelines and residual solvent limits, reflecting industry priorities. The compound's shelf-life optimization and storage conditions (often searched as "CAS 6258-28-2 stability") remain critical for logistics professionals and laboratory managers working with this material.

Emerging research explores the compound's potential in neurological disorder treatments, particularly in modulating neurotransmitter systems. This connects with widespread public interest in neurodegenerative disease research and cognitive health supplements. The scientific community continues to investigate whether structural analogs of 2-(2,6-dioxo-4-piperidyl)acetic acid could address unmet needs in Alzheimer's or Parkinson's disease therapeutics, though these applications remain in preclinical stages.

Environmental considerations regarding piperidine derivative disposal and biodegradation pathways have also become prominent discussion points. Laboratories increasingly search for "green alternatives to traditional organic synthesis" and "catalytic methods for heterocycle formation", positioning CAS 6258-28-2 as a case study in sustainable chemistry practices. Recent advances in flow chemistry and photocatalysis demonstrate innovative approaches to producing such compounds with reduced environmental impact.

The compound's patent landscape reveals ongoing innovation, particularly in drug delivery systems and bioconjugation techniques. Intellectual property searches frequently include terms like "piperidyl acetic acid patents" and "6258-28-2 derivative claims", indicating competitive development activity. This aligns with broader pharmaceutical industry trends toward novel drug formulations and extended-release technologies that could benefit from the compound's chemical properties.

Academic curricula increasingly incorporate 2-(2,6-dioxo-4-piperidyl)acetic acid as an example in advanced organic chemistry courses, particularly when teaching heterocyclic compound reactivity and multistep synthesis design. Educational resources often highlight its use in demonstrating protecting group strategies and selective reduction techniques, addressing common student queries about "complex molecule synthesis challenges". This pedagogical relevance ensures continued interest in the compound's fundamental chemistry.

Looking forward, the scientific community anticipates expanded applications of 6258-28-2 in material science and biomaterials engineering. Preliminary studies suggest potential uses in designing smart polymers or drug-eluting medical devices, connecting with searches for "functionalized piperidines in materials". As interdisciplinary research grows, this compound may bridge gaps between traditional organic chemistry and emerging fields like nanomedicine and tissue engineering, offering novel solutions to complex biomedical challenges.